![molecular formula C9H8N2O B179158 2-Hydroxy-7-methyl-1,8-naphthyridine CAS No. 1569-11-5](/img/structure/B179158.png)
2-Hydroxy-7-methyl-1,8-naphthyridine
Overview
Description
2-Hydroxy-7-methyl-1,8-naphthyridine (HMN) is an organic compound derived from the naphthyridine family of heterocyclic compounds. 1,8-Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties .
Synthesis Analysis
The synthesis of 1,8-naphthyridines has been a topic of considerable interest due to their wide applicability in medicinal chemistry and materials science . A series of new 2-phenyl-7-methyl-1,8-naphthyridine derivatives with variable substituents at C3 were synthesized for an in vitro evaluation of their anticancer activity .Molecular Structure Analysis
1,8-Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties . The molecular structure of 2-Hydroxy-7-methyl-1,8-naphthyridine is part of the larger class of 1,8-Naphthyridines .Chemical Reactions Analysis
The 7-methyl group of 2-acetylamino-7-methyl-1,8-naphthyridine is oxidized with selenium dioxide in dioxane to the corresponding aldehyde, followed by deprotection of the N-acetyl group by hydrolysis with 1N hydrochloric acid .Scientific Research Applications
Biological Activity
Substituted 1,8-naphthyridine compounds, which include derivatives like 2-Hydroxy-7-methyl-1,8-naphthyridine , are known for their broad spectrum of biological activities. They have been used as antihypertensives and antiarrhythmics , indicating their potential application in cardiovascular research and treatment development .
Agricultural Chemistry
These compounds also find applications as herbicide safeners . This suggests that 2-Hydroxy-7-methyl-1,8-naphthyridine could be researched for its efficacy in protecting crops from herbicidal damage, thereby contributing to agricultural chemistry .
Immunology
Another significant application is their use as immunostimulants . This implies that the compound could be involved in stimulating or modulating the immune response, which is crucial in vaccine development and understanding immune system disorders .
Antibacterial Properties
Derivatives of 1,8-naphthyridine, such as enoxacin, nalidixic acid, and trovafloxacin, have demonstrated antibacterial properties related to fluoroquinolones. This indicates a potential research avenue for 2-Hydroxy-7-methyl-1,8-naphthyridine in developing new antibacterial agents .
Coordination Chemistry
The naphthyridine nucleus is also significant in coordination chemistry. The compound could be explored for its ability to act as a ligand to form complexes with various metals, which can have catalytic or material science applications .
Medicinal Chemistry
In medicinal chemistry, multicomponent reactions (MCRs) involving naphthyridines can generate diverse molecular architectures with wide applications in drug discovery and chemical biology .
Chemical Synthesis
The compound’s potential for chemical synthesis is highlighted by its involvement in reactions such as sodium borohydride reduction and mild alkaline hydrolysis to yield other valuable derivatives .
Mechanism of Action
Target of Action
2-Hydroxy-7-methyl-1,8-naphthyridine belongs to the 1,8-naphthyridines class of heterocyclic compounds . These compounds have been found to exhibit diverse biological activities and photochemical properties . They are known to interact with DNA segments and have been used as ligands . .
Mode of Action
The mode of action of 1,8-naphthyridines involves their interaction with their targets, leading to changes in the target’s function . For instance, certain 1,8-naphthyridine derivatives are known to intercalate between adjacent base pairs of DNA, changing the DNA conformation and inhibiting DNA duplication or transcription . This can lead to the suppression of cancer cell growth . .
Biochemical Pathways
Given that certain 1,8-naphthyridine derivatives are known to interact with dna , it can be inferred that they may affect pathways related to DNA replication and transcription.
Result of Action
Given that certain 1,8-naphthyridine derivatives are known to inhibit dna duplication or transcription , it can be inferred that they may have cytotoxic effects.
Safety and Hazards
properties
IUPAC Name |
7-methyl-1H-1,8-naphthyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-6-2-3-7-4-5-8(12)11-9(7)10-6/h2-5H,1H3,(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVBBXHDRJXIQCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C=CC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60418723 | |
Record name | 7-Methyl-1,8-naphthyridin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60418723 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1569-11-5 | |
Record name | 7-Methyl-1,8-naphthyridin-2-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1569-11-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Methyl-1,8-naphthyridin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60418723 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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